![molecular formula C18H17ClF3N3O6 B6277946 (3,5-dinitrophenyl)methyl (2S)-2-(methylamino)-3-[4-(trifluoromethyl)phenyl]propanoate hydrochloride CAS No. 2763741-08-6](/img/no-structure.png)
(3,5-dinitrophenyl)methyl (2S)-2-(methylamino)-3-[4-(trifluoromethyl)phenyl]propanoate hydrochloride
Overview
Description
(3,5-dinitrophenyl)methyl (2S)-2-(methylamino)-3-[4-(trifluoromethyl)phenyl]propanoate hydrochloride is a useful research compound. Its molecular formula is C18H17ClF3N3O6 and its molecular weight is 463.8. The purity is usually 95.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '(3,5-dinitrophenyl)methyl (2S)-2-(methylamino)-3-[4-(trifluoromethyl)phenyl]propanoate hydrochloride' involves the protection of the carboxylic acid group, followed by the coupling of the protected acid with the amine. The resulting amide is then deprotected and coupled with the nitrophenylmethyl bromide to form the final product.", "Starting Materials": [ "4-(trifluoromethyl)benzyl bromide", "2S-methylamino-3-hydroxybutyric acid", "3,5-dinitrobenzoic acid", "N,N'-dicyclohexylcarbodiimide (DCC)", "N,N-dimethylformamide (DMF)", "triethylamine (TEA)", "diisopropylethylamine (DIPEA)", "hydrochloric acid (HCl)", "sodium hydroxide (NaOH)", "ethyl acetate", "water" ], "Reaction": [ "Protection of the carboxylic acid group of 3,5-dinitrobenzoic acid with DCC and TEA to form the corresponding acid chloride", "Coupling of the acid chloride with 2S-methylamino-3-hydroxybutyric acid in DMF with DIPEA as a base to form the corresponding amide", "Deprotection of the amide with HCl in water to form the free acid", "Coupling of the free acid with 4-(trifluoromethyl)benzyl bromide in DMF with DIPEA as a base to form the corresponding ester", "Coupling of the ester with sodium methoxide in methanol to form the corresponding sodium salt", "Treatment of the sodium salt with hydrochloric acid in ethyl acetate to form the final product as a hydrochloride salt" ] } | |
CAS RN |
2763741-08-6 |
Product Name |
(3,5-dinitrophenyl)methyl (2S)-2-(methylamino)-3-[4-(trifluoromethyl)phenyl]propanoate hydrochloride |
Molecular Formula |
C18H17ClF3N3O6 |
Molecular Weight |
463.8 |
Purity |
95 |
Origin of Product |
United States |
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![O-[(4-ethoxyphenyl)methyl]hydroxylamine hydrochloride](/img/structure/B6277896.png)